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Compound of Interest

Compound Name: Tris(dimethylamino)borane

Cat. No.: B1346698

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Tris(dimethylamino)borane [B(N(CHs)2)s], a versatile reagent in organic synthesis and
materials science. Due to its reactivity, particularly with protic solvents, understanding its
solubility is critical for its effective use and storage. This document outlines its known qualitative
solubility, provides a detailed experimental protocol for quantitative determination, and presents
this information in a clear, structured format for easy reference.

Core Concepts: Solubility Profile

Tris(dimethylamino)borane is a colorless liquid that is qualitatively described as being soluble
in most aprotic organic solvents.[1][2] This solubility is attributed to favorable van der Waals
forces and dipole-dipole interactions between the compound and the solvent.[1] Specific
aprotic solvents in which it is known to be soluble include tetrahydrofuran (THF) and
dimethylformamide (DMF).[1]

Conversely, Tris(dimethylamino)borane reacts readily with protic solvents such as water and
alcohols.[1][2] This reactivity, which leads to the decomposition of the compound, precludes
true dissolution in these media. Therefore, the use of aprotic and anhydrous solvents is
essential when working with this reagent.

Quantitative Solubility Data
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While qualitative descriptions of Tris(dimethylamino)borane's solubility are available, specific
quantitative data is not widely published in readily accessible literature. To address this gap for
research and development purposes, the following table presents hypothetical yet expected
solubility ranges in common aprotic organic solvents at ambient temperature (25 °C). This data
is based on the general behavior of similar organoboron compounds and should be confirmed
experimentally.

Expected Solubility

Organic Solvent Chemical Formula Solvent Type
(g/100 mL) at 25 °C

Tetrahydrofuran (THF)  CaHsO Apraotic, Ethereal > 50
Dimethylformamide .

(CH3)2NC(O)H Aprotic, Polar > 50
(DMF)
Toluene C7Hs Aprotic, Aromatic > 30
Hexane CeHaia Aprotic, Nonpolar <10
Diethyl Ether (Cz2Hs)20 Aprotic, Ethereal > 40

Experimental Protocol for Solubility Determination

The determination of the solubility of Tris(dimethylamino)borane requires stringent anhydrous
and inert atmosphere techniques due to its sensitivity to air and moisture. The following
protocol outlines a reliable method for obtaining quantitative solubility data.

Objective: To determine the concentration of a saturated solution of
Tris(dimethylamino)borane in a given anhydrous organic solvent at a specified temperature.

Materials:

Tris(dimethylamino)borane (high purity)

Anhydrous organic solvent (e.g., THF, distilled from sodium/benzophenone)

Schlenk flasks and other appropriate oven-dried glassware

Inert gas (Argon or Nitrogen) manifold (Schlenk line)
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e Thermostatically controlled shaker or stir plate

o Gas-tight syringes and needles

» Anhydrous filter (e.g., cannula with glass wool plug or a sintered glass filter funnel)

e Analytical balance

e Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectrometer for
quantification

Methodology:

e Preparation of Apparatus:

o Thoroughly clean and oven-dry all glassware (e.g., Schlenk flasks, syringes, needles) at
>120 °C for at least 4 hours to remove any adsorbed moisture.

o Assemble the glassware while hot and immediately place it under a high vacuum and then
backfill with inert gas. Repeat this cycle three times to ensure an inert atmosphere.

e Sample Preparation:

o In a glovebox or under a positive flow of inert gas, add an excess amount of
Tris(dimethylamino)borane to a pre-weighed Schlenk flask. The excess is crucial to
ensure a saturated solution is formed.

o Using a cannula or a gas-tight syringe, transfer a known volume of the anhydrous organic
solvent into the Schlenk flask containing the Tris(dimethylamino)borane.

o Equilibration:

o Seal the Schlenk flask and place it in a thermostatically controlled shaker or on a stir plate
set to the desired temperature (e.g., 25 °C).

o Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure that
the solution is saturated. Gentle agitation is necessary to facilitate dissolution.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1346698?utm_src=pdf-body
https://www.benchchem.com/product/b1346698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Sample Extraction and Analysis:

o

After equilibration, cease agitation and allow the undissolved material to settle.

o Carefully extract a known volume of the clear, saturated supernatant using a gas-tight
syringe fitted with an anhydrous filter (cannula filter). This is a critical step to avoid
transferring any solid particles.

o Transfer the extracted aliquot into a pre-weighed, sealed vial.
o Determine the mass of the extracted solution.

o Prepare a series of standard solutions of Tris(dimethylamino)borane in the same solvent
with known concentrations.

o Analyze the extracted sample and the standard solutions using a calibrated analytical
technique such as GC or NMR to determine the concentration of
Tris(dimethylamino)borane in the saturated solution.

o Data Calculation:

o Calculate the solubility in g/100 mL using the following formula: Solubility ( g/100 mL) =
(Concentration from analysis [g/mL]) x 100

Experimental Workflow Diagram
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Workflow for Determining the Solubility of Tris(dimethylamino)borane

Prepare Anhydrous Apparatus
(Oven-dry, Inert Atmosphere)

Inert Environment

Add Excess Tris(dimethylamino)borane
to Schlenk Flask

Under Inert Gas

Add Anhydrous Solvent
(Known Volume)

;

Equilibrate at Constant Temperature
(24-48h with Agitation)

l

Settle Undissolved Solid

l

Extract Saturated Supernatant
(Anhydrous Filtration)

l

Analyze Sample Concentration
(GC or NMR)

l

Calculate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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